Cas no 1300026-95-2 (7-Bromo-4-chloro-9H-pyrimido[4,5-b]indole)

• Product Name: 7-Bromo-4-chloro-9H-pyrimido[4,5-b]indole
• CAS No: 1300026-95-2
• MF: C₁₀H₅BrClN₃
• MW: 282.523799657822
• CID: 4693215
• Update Time: 2023-08-15

7-Bromo-4-chloro-9H-pyrimido[4,5-b]indole Chemical and Physical Properties

Names and Identifiers

• 7-bromo-4-chloro-9H-pyrimido[4,5-b]indole
• 9H-Pyrimido[4,5-b]indole,7-bromo-4-chloro-
• 9H-Pyrimido[4,5-b]indole, 7-bromo-4-chloro-
• 7-Bromo-4-chloro-9H-pyrimido[4,5-b]indole

• Inchi： 1S/C10H5BrClN3/c11-5-1-2-6-7(3-5)15-10-8(6)9(12)13-4-14-10/h1-4H,(H,13,14,15)
• InChI Key： JTKLBFLEKNFYSV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C3=C(N=CN=C3NC=2C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 253
• Topological Polar Surface Area: 41.6